Cas no 70641-51-9 (1-O-Octadecyl-2-O-methyl-rac-glycero-3-phosphocholine)

• Product Name: 1-O-Octadecyl-2-O-methyl-rac-glycero-3-phosphocholine
• CAS No: 70641-51-9
• MF: C₂₇H₅₈NO₆P
• MW: 523.726290225983
• MDL: MFCD00135190
• CID: 564972
• PubChem ID: 329825337
• Update Time: 2025-04-19

1-O-Octadecyl-2-O-methyl-rac-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide
• 1-O-Octadecyl-2-O-methyl-rac-glycero-3-phosphocholine
• 1-O-octadecyl-2-O-methyl-rac-glycero-3-ph
• 1-O-OCTADECYL-2-O-METHYL-SN-GLYCERO-3-PHOSPHOCHOLINE
• 5-(4-nitrophenylazo) salicylic acid
• 5-[(E)-2-(4-nitrophenyl)-1-diazenyl]-2-hydroxybenzoic acid
• alizarin yellow R
• Alizarine Yellow R
• Alizarol Orange R
• alkyllysophospholipid
• Chrome Orange MR
• Chrome Orange N
• Chrome Orange R
• Kenachrome Orange
• Magracrom Orange
• mordant orange 1
• Pnbas
• sn-ET-18-OCH3
• Terra Cotta RRN
• Terracotta 2RN
• 1-Octadecyl-2-methylglycero-3-phosphorylcholine
• 4-Hydroxy-7-methoxy-N,N,N-trimethyl-3,5,9-Trioxa-4-phosphaheptacosan-1-aminium 4-oxide
• ALP
• ET 18-OCH3
• ET-18-OMe
• NSC 324368
• NSC 343649
• Racemic 1-O-octadecyl-2-O-methylglycero-3-phosphocholine
• Ro 14-5243
• (+/-)-ET-18-OCH3
• HY-108610A
• NCGC00093851-01
• 1-octadecyl-2-methoxy-rac-glycero-3-phosphocholine(ET-18-OMe)
• BRN 4358577
• 1-Octadecyl-2-methylglycero-3-phosphocholine
• 1Y6SNA8L5S
• GLXC-25652
• NSC-343649
• GA40290000
• Choline hydroxide, 2-methoxy-3-(octadecyloxy)propyl hydrogen phosphate, inner salt
• 1-Octadecyl-2-methylphosphorylcholine
• Phosphoric acid 2-dimethylamino-ethyl ester 2-methoxy-3-octadecyloxy-propyl ester; ammonium
• 2-methoxy-3-(octadecyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• NSC343649
• ET-18-O Me
• rac-1-Octadecyl-2-methoxyglycero-3-phosphocholine
• EDELFOSINE
• Edelfosinum
• 65492-82-2
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide
• NSC324368
• CAS-70641-51-9
• ethanaminium, 2-[[hydroxy[2-methoxy-3-(octadecyloxy)propoxy]phosphinyl]oxy]-N,N,N-trimethyl-, inner salt
• {2-[Hydroxy-(2-methoxy-3-octadecyloxy-propoxy)-phosphoryloxy]-ethyl}-trimethyl-ammonium(ET-18-OMe)
• 2-methoxy-3-(octadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• Phosphoric acid 2-trimethylamino-ethyl ester 2-methoxy-3-octadecyloxy-propyl ester
• NSC-324368
• CMC_9491
• NS00123442
• FT-0773005
• Tox21_111225
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-7-methoxy-N,N,N-trimethyl-, hydroxide, inner salt, 4-oxide, (+-)-
• CHOLINE HYDROXIDE, (+/-)-2-METHOXY-3-(OCTADECYLOXY)PROPYL HYDROGEN PHOSPHATE, INNER SALT
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide, (+/-)-
• 2-O-Methyl-PAF (C)
• MFCD00135190
• SCHEMBL52069
• Q3579094
• CHEMBL28509
• Ro-14-5243
• CS-0079514
• Edelfosine, >=95% (HPLC)
• UNII-1Y6SNA8L5S
• (2-methoxy-3-octadecoxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
• 3,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-7-methoxy-N,N,N-trimethyl-, hydroxide, inner salt, 4-oxide
• PHOSPHORYLCHOLINE, 1-OCTADECYL-2-METHYL- (ALP)
• Edelfosinum [INN-Latin]
• NIOSH/GA4029000
• rac-1-Octadecyl-2-methoxy-glycerophosphocholine
• 1-O-Octadecyl-2-O-methyl-rac-glyceryl-3-phosphorylcholine
• 70641-51-9
• (+/-)-ET-18-OMe
• Edelfosina [INN-Spanish]
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide (9CI)
• Choline hydroxide, (+-)-2-methoxy-3-(octadecyloxy)propyl hydrogen phosphate, inner salt
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-, hydroxide,inner salt,4-oxide
• DTXCID401300168
• 2-[hydroxy-(2-methoxy-3-octadecoxy-propoxy)phosphoryl]oxyethyl-trimethyl-ammonium
• DTXSID9045766
• Edelfosina
• BDBM50011796
• O-0318
• Edelfosine [INN]
• CHEBI:78652
• Choline, 1-octadecyl-2-methoxy-3-phosphoryl-
• {2-[Hydroxy-(2-methoxy-3-octadecyloxy-propoxy)-phosphoryloxy]-ethyl}-trimethyl-ammonium
• 2-Methoxy-3-(octadecyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• DB-082060

• MDL： MFCD00135190
• Inchi： 1S/C27H58NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-32-25-27(31-5)26-34-35(29,30)33-24-22-28(2,3)4/h27H,6-26H2,1-5H3
• InChI Key： MHFRGQHAERHWKZ-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COCCCCCCCCCCCCCCCCCC)OC)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 523.400175
• Monoisotopic Mass: 523.400175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 27
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 77.1

Experimental Properties

• Color/Form: White powder
• Solubility: ethanol: 15 mg/mL at 45 °C, soluble
• PSA: 86.86000
• LogP: 7.55750
• Solubility: Not determined

1-O-Octadecyl-2-O-methyl-rac-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• RTECS：YK0718000
• Storage Condition：−20°C